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Compound of Interest

Compound Name: Deoxyfrenolicin

Cat. No.: B167470

An In-depth Overview of the Physical, Chemical, and Biological Properties

Abstract

Deoxyfrenolicin is a naturally occurring antibiotic belonging to the pyranonaphthoquinone
class, isolated from Streptomyces roseofulvus. As a member of this potent family of bioactive
compounds, Deoxyfrenolicin exhibits significant antibacterial properties. This technical guide
provides a comprehensive overview of the known physical and chemical properties, proposed
mechanisms of action, and detailed experimental protocols relevant to the study of
Deoxyfrenolicin. This document is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals engaged in the exploration of novel
antimicrobial agents.

Physicochemical Properties

The physicochemical properties of a compound are critical for its development as a therapeutic
agent. While comprehensive experimental data for Deoxyfrenolicin is not extensively available
in public literature, a combination of computed data and information for related compounds
allows for a detailed characterization.

Structure and Identification

e Molecular Formula: C1sH180s
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e Molecular Weight: 330.33 g/mol

e |[UPAC Name: 2-[(1R,3S)-9-hydroxy-5,10-dioxo-1-propyl-3,4-dihydro-1H-
benzo[glisochromen-3-yl]acetic acid

e CAS Number: 10023-11-7
e ChEMBL ID: CHEMBL444165

e PubChem CID: 3084051

Tabulated Physicochemical Data

The following table summarizes the available quantitative data for Deoxyfrenolicin. It is
important to note that much of this data is computationally predicted and awaits experimental

verification.
Property Value Source
Molecular Formula C1sH180s PubChem
Molecular Weight 330.33 g/mol PubChem
Melting Point Data not available
Data not available. Expected
to have low solubility in water o
B T ) General knowledge of similar
Solubility and better solubility in organic
) compounds
solvents like DMSO, methanol,
and ethanol.
LogP (computed) 2.2 PubChem
pKa (computed) 4.1 (acidic) PubChem

Spectral Data

Detailed experimental spectral data for Deoxyfrenolicin is not readily available in public
databases. The following represents expected characteristic signals based on the structure of
the molecule and data for analogous compounds.
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e 1H-NMR and 8C-NMR: The spectra would be complex, showing signals corresponding to the
aromatic protons of the naphthoquinone core, the protons of the dihydropyran ring, the
propyl side chain, and the acetic acid moiety.

« Infrared (IR) Spectroscopy: Expected to show characteristic absorption bands for O-H
(hydroxyl and carboxylic acid), C=0 (quinone and carboxylic acid), C-O (ether), and aromatic
C=C stretching vibrations.

o UV-Vis Spectroscopy: The naphthoquinone chromophore is expected to exhibit characteristic
absorption maxima in the UV-visible region.

Biological Activity and Mechanism of Action

Deoxyfrenolicin is recognized for its antibacterial activity.[1] As a member of the
pyranonaphthoquinone class of antibiotics, its mechanism of action is likely multifaceted,
targeting fundamental bacterial processes.

Proposed Mechanisms of Action

Based on studies of related naphthoquinone antibiotics, the primary mechanisms of action for
Deoxyfrenolicin are postulated to involve:

« Inhibition of Bacterial DNA Gyrase: Naphthoquinones can interfere with the function of DNA
gyrase, a type Il topoisomerase essential for bacterial DNA replication and repair. This
inhibition leads to the accumulation of DNA strand breaks and ultimately cell death.

o Generation of Reactive Oxygen Species (ROS): The quinone moiety can undergo redox
cycling, leading to the production of superoxide anions and other reactive oxygen species.
This induces oxidative stress within the bacterial cell, damaging DNA, proteins, and lipids.

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanisms of action of Deoxyfrenolicin,
leading to bacterial cell death.
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1. Inoculation of S. roseofulvus

2. Fermentation in Liquid Culture

3. Separation of Mycelium and Supernatant
G. Solvent Extraction of Supernatang
G. Concentration of Crude ExtracD

6. Chromatographic Purificatior)

(7. Isolation of Deoxyfrenolicir)
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(1. Prepare Serial Dilutions of Deoxyfrenolicir) (2 Prepare Standardized Bacterial Inoculun)

3. Inoculate Microtiter Plate Wells

(4. Incubate the Plate)
G. Observe for Bacterial Growtf)
(6. Determine MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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